3-Amino-N-(4-phenoxyphenyl)benzamide
Overview
Description
3-Amino-N-(4-phenoxyphenyl)benzamide is a biochemical compound with the molecular formula C19H16N2O2 and a molecular weight of 304.35 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of 3-Amino-N-(4-phenoxyphenyl)benzamide can be represented by the SMILES notation:C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)N . This notation represents the structure of the molecule in terms of the atoms present and their connectivity. Physical And Chemical Properties Analysis
3-Amino-N-(4-phenoxyphenyl)benzamide has a molecular weight of 304.35 and a molecular formula of C19H16N2O2 . The InChI code for the compound is1S/C19H16N2O2/c20-15-6-4-5-14(13-15)19(22)21-16-9-11-18(12-10-16)23-17-7-2-1-3-8-17/h1-13H,20H2,(H,21,22) .
Scientific Research Applications
Proteomics Research
3-Amino-N-(4-phenoxyphenyl)benzamide: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a biochemical tool to investigate protein interactions and modifications, aiding in the understanding of cellular processes at the molecular level .
Drug Discovery
In the field of drug discovery, this compound serves as a scaffold for the development of new therapeutic agents. Its structure is amenable to modifications that can lead to the discovery of novel drugs with potential applications in treating various diseases .
Chemical Biology
Chemical biologists use 3-Amino-N-(4-phenoxyphenyl)benzamide to study the chemical processes within and relating to living organisms. It acts as a molecular probe to dissect biological pathways and to understand the underlying chemistry of life processes .
Material Science
This compound finds applications in material science where it can be incorporated into polymers or coatings to impart specific chemical properties. Its phenyl rings could potentially interact with other materials to create composites with unique characteristics .
Analytical Chemistry
In analytical chemistry, 3-Amino-N-(4-phenoxyphenyl)benzamide is used as a standard or reagent in chromatography and spectrometry. It helps in the qualitative and quantitative analysis of chemical compounds, providing insights into their composition and purity .
Agricultural Chemistry
The compound’s role in agricultural chemistry involves the development of new agrochemicals. Its structural framework can be tailored to produce compounds that protect crops from pests and diseases or enhance growth and yield .
Each of these applications leverages the unique chemical structure of 3-Amino-N-(4-phenoxyphenyl)benzamide, which is characterized by its molecular formula
C19H16N2O2 C_{19}H_{16}N_{2}O_{2} C19H16N2O2
and a molecular weight of 304.35 . The compound’s versatility in various scientific fields underscores its importance in research and industry. If you have any more questions or need further details, feel free to ask!Safety and Hazards
properties
IUPAC Name |
3-amino-N-(4-phenoxyphenyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O2/c20-15-6-4-5-14(13-15)19(22)21-16-9-11-18(12-10-16)23-17-7-2-1-3-8-17/h1-13H,20H2,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSUIXJMPURHJQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-N-(4-phenoxyphenyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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